Cas no 747413-18-9 (1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine)

• Product Name: 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
• CAS No: 747413-18-9
• MF: C₁₇H₂₇BN₂O₂
• MW: 302.219484567642
• MDL: MFCD10698509
• CID: 2104042
• PubChem ID: 59264746
• Update Time: 2025-10-21

1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Piperazine
• 1-METHYL-4-(3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)PIPERAZINE
• DCWPPXDQCNZIEI-UHFFFAOYSA-N
• 3-(4-METHYLPIPERAZIN-1-YL)PHENYLBORONIC ACID PINACOL ESTER
• AB62261
• 1-Methyl-4-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-piperazine
• 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
• AS-36386
• CS-0060867
• 747413-18-9
• MFCD10698509
• SCHEMBL2940900
• AKOS027322625
• DA-20777
• 1-Methyl-4-[3-4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl]phenyl]-piperazine
• DTXSID801142267
• (3-(4-METHYLPIPERAZIN-1-YL)PHENYL)BORONIC ACID PINACOL ESTER
• 1-(1-Methyl-piperazin-4-yl)-benzene-3-boronic Acid Pinacol Ester

• MDL： MFCD10698509
• Inchi： 1S/C17H27BN2O2/c1-16(2)17(3,4)22-18(21-16)14-7-6-8-15(13-14)20-11-9-19(5)10-12-20/h6-8,13H,9-12H2,1-5H3
• InChI Key： DCWPPXDQCNZIEI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 302.2165583 g/mol
• Monoisotopic Mass: 302.2165583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.2
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine

1-Methyl-4-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Piperazine: A Comprehensive Overview

1-Methyl-4-[3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Piperazine, also known by its CAS number 747413-18-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a piperazine ring substituted with a methyl group and a phenyl group that is further functionalized with a tetramethyl-dioxaborolane moiety. This combination makes it a versatile building block for synthesizing advanced materials and functional molecules.

The synthesis of 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine typically involves multi-step organic reactions. The process often starts with the preparation of the piperazine ring, followed by selective substitution to introduce the methyl and phenyl groups. The phenyl group is then functionalized with the tetramethyl-dioxaborolane moiety through boron-based coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. The presence of the dioxaborolane group allows for controlled cross-coupling reactions, which are essential in constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel boron-containing polymers with unique electronic and mechanical properties. These polymers exhibit potential applications in electronics, optoelectronics, and energy storage devices.

In addition to materials science, 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-Yl)Phenyl]Piperazine has shown promise in medicinal chemistry. The piperazine ring is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. By incorporating this compound into drug design strategies, researchers aim to develop molecules with improved bioavailability and efficacy. Recent studies have explored its role as a scaffold for kinase inhibitors and other therapeutic agents.

The chemical stability and reactivity of this compound make it an ideal candidate for various industrial processes. Its ability to undergo selective transformations under mild conditions has facilitated its use in large-scale manufacturing. Moreover, the compound's compatibility with modern analytical techniques ensures accurate characterization and quality control during production.

From an environmental perspective, the synthesis and application of 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-Yl)Phenyl]Piperazine are designed to minimize ecological impact. Researchers are actively exploring greener synthesis routes that utilize renewable resources and reduce waste generation. These efforts align with global sustainability goals and highlight the compound's role in promoting eco-friendly chemical practices.

In conclusion, 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-Yl)Phenyl]Piperazine, CAS number 747413-18-9, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications position it as a key player in advancing scientific research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is set to grow further.